1-Methyl-4,4'-bipiperidine
Overview
Description
“1-Methyl-4,4’-bipiperidine” is a chemical compound that belongs to the class of piperidines . It is a derivative of 4,4’-bipyridine . The compound has been mentioned in various scientific literature, including peer-reviewed papers and technical documents .
Synthesis Analysis
Piperidines, including “1-Methyl-4,4’-bipiperidine”, are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . There are several synthetic routes for piperidine derivatives .
Molecular Structure Analysis
The molecular formula of “1-Methyl-4,4’-bipiperidine” is C11H22N2 . The InChI code is InChI=1S/C11H22N2/c1-10-4-8-13 (9-5-10)11-2-6-12-7-3-11/h10-12H,2-9H2,1H3 . The Canonical SMILES is CC1CCN (CC1)C2CCNCC2 .
Physical And Chemical Properties Analysis
The molecular weight of “1-Methyl-4,4’-bipiperidine” is 182.31 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The exact mass is 182.178298710 g/mol . The topological polar surface area is 15.3 Ų .
Scientific Research Applications
Medium- and Environment-Responsive Compounds and Materials
Mono- and di-quaternized 4,4′-bipyridine derivatives, which include 1-Methyl-4,4’-bipiperidine, are key building blocks for medium- and environment-responsive compounds and materials . These derivatives are often characterized as multifunctional, as their presence often gives rise to interesting phenomena, such as various types of chromism .
High-Tech Applications
The derivatives of 4,4′-bipyridine have been employed in numerous high-tech applications including molecular motors, machines, and switches .
Supramolecular Chemistry
4,4′-Bipyridine is highly abundant in supramolecular chemistry, where it mainly serves as an electro- and photo-sensitive building block as well as a bidentate coordinating ligand . It often appears in covalent organic and metalorganic frameworks (COFs and MOFs, respectively) .
Biologically Active Molecules
Bipyridine and related compounds are starting materials or precursors for a variety of valuable substances such as biologically active molecules .
Ligands for Catalysts
Bipyridine derivatives are extensively used as ligands in transition-metal catalysis .
Photosensitizers
Bipyridine derivatives are used as photosensitizers .
Viologens
Bipyridine derivatives are used in the creation of viologens .
Supramolecular Architectures
Bipyridine derivatives are used in the creation of supramolecular structures .
properties
IUPAC Name |
1-methyl-4-piperidin-4-ylpiperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2/c1-13-8-4-11(5-9-13)10-2-6-12-7-3-10/h10-12H,2-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKWJATKQEKITFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)C2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80428369 |
Source
|
| Record name | 1-methyl-4,4'-bipiperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80428369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-4,4'-bipiperidine | |
CAS RN |
122373-80-2 |
Source
|
| Record name | 1-methyl-4,4'-bipiperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80428369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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